![molecular formula C12H13N5S B4612359 3-{[4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanenitrile](/img/structure/B4612359.png)
3-{[4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanenitrile
Overview
Description
3-{[4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanenitrile is a useful research compound. Its molecular formula is C12H13N5S and its molecular weight is 259.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.08916661 g/mol and the complexity rating of the compound is 296. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metamagnetic Properties
- A study on a nickel(II) complex with similar structural features revealed its metamagnetic behavior, with a Neél temperature of 3.5 K, indicating its potential application in magnetic materials and studies related to quantum computing and information storage (Chattopadhyay et al., 2007).
Anticancer Activity
- Another research effort focused on synthesizing thiazolo[3,2-a]pyridines, demonstrating promising anticancer activity across various cancer cell lines, suggesting the compound's utility in developing novel cancer therapies (Altuğ et al., 2011).
Antitumor Activity
- Novel thiophene derivatives, including those structurally related to the compound , were synthesized and showed significant antitumor activities against multiple human cancer cell lines. This indicates their potential as lead compounds in the development of new cancer treatments (Mohareb & Ibrahim, 2017).
Luminescence Sensing
- The construction of coordination polymers using a flexible carboxylate linker and pyridyl co-linkers, similar in structure to the compound of interest, has been explored for fluorescence sensing of nitroaromatics, demonstrating potential applications in environmental monitoring and explosive detection (Gupta et al., 2017).
Catalytic Applications
- Research into nickel complexes with bidentate P,N phosphinitooxazoline and -pyridine ligands, similar to the compound , has shown their application in the catalytic oligomerization of ethylene, indicating their significance in industrial chemistry and polymer production (Speiser et al., 2004).
Properties
IUPAC Name |
3-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]propanenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5S/c1-2-17-11(10-4-7-14-8-5-10)15-16-12(17)18-9-3-6-13/h4-5,7-8H,2-3,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHNRTGXBSEYIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCCC#N)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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